Cas no 922-16-7 (2-Propenoic acid, 3-chloro-2-methyl-, methyl ester)

2-Propenoic acid, 3-chloro-2-methyl-, methyl ester structure
922-16-7 structure
Product Name:2-Propenoic acid, 3-chloro-2-methyl-, methyl ester
CAS No:922-16-7
MF:C5H7ClO2
MW:134.560880899429
CID:741855
PubChem ID:54075272
Update Time:2025-04-19

2-Propenoic acid, 3-chloro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-chloro-2-methyl-, methyl ester
    • Methyl 3-chloro-2-methyl-2-propenoate
    • 922-16-7
    • DTXSID401288566
    • Inchi: 1S/C5H7ClO2/c1-4(3-6)5(7)8-2/h3H,1-2H3
    • InChI Key: MJFYKGUKOYPESV-UHFFFAOYSA-N
    • SMILES: ClC=C(C(=O)OC)C

Computed Properties

  • Exact Mass: 134.0134572g/mol
  • Monoisotopic Mass: 134.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų
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